molecular formula C8H8BrN3O2 B8390690 1,3-Dimethyl-7-bromopyrrolo[3,2-d]pyrimidine-2,4-dione

1,3-Dimethyl-7-bromopyrrolo[3,2-d]pyrimidine-2,4-dione

Cat. No.: B8390690
M. Wt: 258.07 g/mol
InChI Key: DCSPXSBKVLCEGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-Dimethyl-7-bromopyrrolo[3,2-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C8H8BrN3O2 and its molecular weight is 258.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H8BrN3O2

Molecular Weight

258.07 g/mol

IUPAC Name

7-bromo-1,3-dimethyl-5H-pyrrolo[3,2-d]pyrimidine-2,4-dione

InChI

InChI=1S/C8H8BrN3O2/c1-11-6-4(9)3-10-5(6)7(13)12(2)8(11)14/h3,10H,1-2H3

InChI Key

DCSPXSBKVLCEGM-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C(=O)N(C1=O)C)NC=C2Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of Intermediate 1 (500 mg, 2.800 mmol) in acetic acid (5 mL) was added a solution of bromine (430 mg, 2.700 mmol) in acetic acid (5 mL) dropwise with stirring, after which water (1.2 mL) was added. The reaction mixture was stirred for another 20 min and diluted with two volumes of cold water. After 3 h, the precipitate was filtered off and washed with diethyl ether to afford 400 mg of the product as a white solid; 1H NMR (δ ppm, 300 MHz, DMSO-d6) 3.23 (s, 3H), 3.65 (s, 3H), 7.42 (s, 1H), 12.59 (br s, 1H); APCI-MS (m/z) 258.19 (M+H)+.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
430 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Quantity
1.2 mL
Type
solvent
Reaction Step Three

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